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Compound of Interest

Compound Name: Direct red 212

Cat. No.: B1172209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Red 212, identified by CAS number 12222-45-6, is a direct dye used for staining

cellulosic fibers such as cotton.[1][2][3] Direct dyes are water-soluble anionic compounds that

can be applied directly to substrates from an aqueous solution.[4] The staining process relies

on the dye's affinity for the fiber, which is typically enhanced by the addition of electrolytes and

heat. This document provides a generalized protocol for the application of a direct red dye,

which can be adapted for Direct Red 212, to cellulosic fibers. It is important to note that

optimization of the following parameters is recommended to achieve desired staining results

with Direct Red 212.

Data Presentation: General Parameters for Direct
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Parameter Range Remarks

Dye Concentration 0.5 - 4.0% (on weight of fiber)
Varies based on the desired

shade intensity (light to dark).

Salt Concentration (NaCl or

Na₂SO₄)
5 - 20% (on weight of fiber)

Added incrementally to aid in

dye exhaustion. Higher

concentrations are used for

darker shades.[5]

Material-to-Liquor Ratio (M:L) 1:10 to 1:20
Ensures even dye distribution

and prevents fabric creasing.

Staining Temperature
40°C to boiling (approx.

100°C)

The temperature is gradually

raised to boiling and

maintained for optimal dye

fixation.[5]

Staining Time
45 - 60 minutes at boiling

temperature

Sufficient time is required for

the dye to penetrate and bind

to the fibers.[5]

pH Neutral to slightly alkaline

Direct dyes are typically

applied in a neutral or slightly

alkaline dye bath.

Experimental Protocol: Generalized Staining of
Cellulosic Fibers
This protocol outlines a standard laboratory procedure for staining cotton fibers with a direct

red dye.

Materials:

Direct Red 212 dye powder

Scoured and bleached 100% cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)
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Soda ash (Na₂CO₃) (optional, for pH adjustment)

Distilled or deionized water

Laboratory-scale dyeing machine or a beaker with a heating and stirring apparatus

Standard laboratory glassware (beakers, graduated cylinders)

Stirring rods

Analytical balance

Procedure:

Preparation of the Dye Solution:

Accurately weigh the desired amount of Direct Red 212 dye powder based on the weight

of the fabric to be stained.

Create a smooth paste of the dye powder with a small amount of cold water.

Gradually add boiling water to the paste while stirring continuously to ensure the complete

dissolution of the dye.

Setting the Dyebath:

Prepare a dyebath with the required volume of distilled or deionized water to achieve the

desired material-to-liquor ratio (e.g., 1:20).

Add the prepared dye stock solution to the dyebath and stir thoroughly to ensure a

homogenous mixture.

If necessary, adjust the pH of the dyebath to a neutral or slightly alkaline range using a

dilute solution of soda ash.

Staining Process:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1172209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduce the pre-wetted cotton fabric into the dyebath at an initial temperature of

approximately 40°C.[5]

Allow the fabric to agitate in the dyebath for 10-15 minutes to ensure even wetting.

Gradually add the required amount of sodium chloride or Glauber's salt to the dyebath in

two to three portions at 10-15 minute intervals. This helps in the gradual exhaustion of the

dye onto the fiber.

Slowly raise the temperature of the dyebath to boiling (approximately 95-100°C) over a

period of 30-45 minutes.[5]

Continue the staining process at boiling temperature for 45-60 minutes, ensuring

continuous and gentle agitation of the fabric.[5]

Rinsing and Drying:

After the staining is complete, allow the dyebath to cool down to about 70°C.

Remove the stained fabric from the dyebath and rinse it thoroughly with hot water,

followed by cold water, until the rinse water runs clear. This step removes any unfixed dye

from the fiber surface.

Squeeze the excess water from the fabric and allow it to air dry or dry in an oven at a low

temperature.

Mandatory Visualization
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Caption: Experimental workflow for Direct Red 212 fiber staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

